2-(4-Methoxy-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-(4-methoxy-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O3/c1-10-9-11(18-2)7-8-12(10)13-5-3-4-6-14(13)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key: SNBMALIRAOBZQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=CC=CC=C2C(=O)O
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID50681242
• Molecular Weight: 242.27 g/mol
• CAS RN: 854236-46-7

Description

2-(4-Methoxy-2-methylphenyl)benzoic acid, 95% (abbreviated as MMPB) is an aromatic organic compound containing a benzene ring and a carboxylic acid group. It is a white crystalline solid, soluble in most organic solvents and slightly soluble in water. MMPB is widely used in organic synthesis and has a variety of applications in the scientific research field, including as a reagent in the synthesis of small molecules, as a catalyst in organic synthesis, and as a starting material for the synthesis of other compounds.

Mechanism of Action

2-(4-Methoxy-2-methylphenyl)benzoic acid, 95% acts as a Lewis acid in organic synthesis reactions, which means it can form a covalent bond with an electron-rich species, such as a carbonyl group. This covalent bond is then broken and the reaction proceeds. 2-(4-Methoxy-2-methylphenyl)benzoic acid, 95% can also act as a catalyst in certain organic synthesis reactions, allowing them to proceed at a faster rate.
Biochemical and Physiological Effects
2-(4-Methoxy-2-methylphenyl)benzoic acid, 95% has no known direct biochemical or physiological effects in humans. However, it can be used as a starting material for the synthesis of other compounds that may have biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

2-(4-Methoxy-2-methylphenyl)benzoic acid, 95% is an inexpensive and widely available reagent, making it an ideal choice for lab experiments. It is also relatively safe to handle, as it is not volatile or flammable. However, it is not as stable as some other compounds, and it can be toxic if ingested or inhaled.

Future Directions

There are a number of potential future directions for research involving 2-(4-Methoxy-2-methylphenyl)benzoic acid, 95%. These include further investigation into its use as a catalyst in organic synthesis reactions, its potential use in the synthesis of drugs and other compounds, and its potential use as a starting material for the synthesis of polymers and other materials. Additionally, further research into its biochemical and physiological effects, if any, could be beneficial. Finally, further research into its safety and stability could help to ensure its safe use in laboratory experiments.

Synthesis Methods

2-(4-Methoxy-2-methylphenyl)benzoic acid, 95% can be synthesized by a variety of methods. The most common method is the Friedel-Crafts acylation of an aromatic compound with acetic anhydride. This reaction is carried out in the presence of a Lewis acid such as aluminum chloride or zinc chloride. Other methods include the reaction of 4-methoxyphenol with methyl iodide in the presence of sodium hydroxide, and the reaction of phenol with methyl chloride in the presence of a base.

Scientific Research Applications

2-(4-Methoxy-2-methylphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It is used as a reagent in the synthesis of small molecules, such as drugs and dyes. It is also used as a catalyst in organic synthesis reactions, such as the synthesis of heterocyclic compounds. In addition, 2-(4-Methoxy-2-methylphenyl)benzoic acid, 95% is used as a starting material for the synthesis of a variety of other compounds, including polymers, surfactants, and other organic compounds.